Cas no 1785171-91-6 (2-(2,6-difluoro-4-methoxyphenyl)butanoic acid)

• Product Name: 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid
• CAS No: 1785171-91-6
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 5967957
• PubChem ID: 84793559
• Update Time: 2025-06-07

2-(2,6-difluoro-4-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid
• 1785171-91-6
• EN300-1773012

• Inchi： 1S/C11H12F2O3/c1-3-7(11(14)15)10-8(12)4-6(16-2)5-9(10)13/h4-5,7H,3H2,1-2H3,(H,14,15)
• InChI Key： QAHNLPAGZYSNOR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(=O)O)CC)F)OC

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid

Introduction to 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid (CAS No. 1785171-91-6)

2-(2,6-difluoro-4-methoxyphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1785171-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a butanoic acid moiety linked to a phenyl ring substituted with fluorine and methoxy groups. The strategic placement of these functional groups imparts unique chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The phenyl ring in 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid is a key structural feature that influences its interactions with biological targets. The presence of fluorine atoms at the 2 and 6 positions enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group at the 4 position introduces a hydrophilic element that can modulate solubility and binding affinity. These modifications are particularly relevant in the design of drugs targeting enzymes and receptors involved in critical biological pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid as a lead compound for drug discovery. Studies have demonstrated that the fluorinated phenyl ring can serve as an effective anchor for binding to proteins, with the ability to fine-tune interactions through subtle changes in electronic distribution. This has opened up new avenues for designing molecules with improved pharmacokinetic profiles and reduced side effects.

In the realm of medicinal chemistry, 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid has been explored as a precursor for synthesizing derivatives with enhanced biological activity. For instance, researchers have investigated its utility in developing inhibitors of enzymes such as cyclooxygenase (COX) and Janus kinases (JAK), which play pivotal roles in inflammation and immune responses. The fluorine atoms are particularly noteworthy, as they have been shown to increase binding affinity by participating in halogen bonding interactions with polar residues in protein active sites.

The methoxy group on the phenyl ring also contributes to the compound's versatility, allowing for further functionalization through techniques such as etherification or sulfonation. These modifications can tailor the molecule's pharmacological properties, enabling it to interact more effectively with specific biological targets. For example, methoxy-substituted phenols are known to exhibit antioxidant and anti-inflammatory activities, making them attractive candidates for therapeutic intervention.

One of the most compelling aspects of 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid is its potential in addressing unmet medical needs. Current research indicates that this compound may have applications in treating conditions characterized by abnormal enzyme activity or receptor dysfunction. By serving as a molecular scaffold, it provides a foundation for generating libraries of analogs with optimized pharmacological properties. High-throughput screening (HTS) campaigns have been conducted using this compound as a starting point, yielding promising hits that are further refined through structure-activity relationship (SAR) studies.

The synthesis of 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms into aromatic rings is particularly challenging but can be achieved using established protocols such as electrophilic aromatic substitution or metal-halogen exchange reactions.

The pharmacokinetic behavior of 2-(2,6-difluoro-4-methoxyphenyl)butanoic acid has been evaluated through preclinical studies, which provide insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of fluorine atoms has been observed to prolong half-life by inhibiting metabolic degradation pathways, while the methoxy group influences solubility and bioavailability. These findings are crucial for optimizing drug formulations and predicting clinical efficacy.

In conclusion,2-(2,6-difluoro-4-methoxyphenyl)butanoic acid (CAS No. 1785171-91-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a lead compound in drug discovery underscores the importance of strategic molecular design in addressing complex diseases. As research continues to uncover new biological targets and synthetic strategies,this compound will likely remain at the forefront of medicinal chemistry innovation.